molecular formula C13H19FN2O3S B8620814 Agn-PC-006kgd CAS No. 720698-89-5

Agn-PC-006kgd

Cat. No.: B8620814
CAS No.: 720698-89-5
M. Wt: 302.37 g/mol
InChI Key: RTOHIRMHQVCKMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Agn-PC-006kgd is a useful research compound. Its molecular formula is C13H19FN2O3S and its molecular weight is 302.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

720698-89-5

Molecular Formula

C13H19FN2O3S

Molecular Weight

302.37 g/mol

IUPAC Name

3-[4-(2-fluorophenyl)piperazin-1-yl]propane-1-sulfonic acid

InChI

InChI=1S/C13H19FN2O3S/c14-12-4-1-2-5-13(12)16-9-7-15(8-10-16)6-3-11-20(17,18)19/h1-2,4-5H,3,6-11H2,(H,17,18,19)

InChI Key

RTOHIRMHQVCKMP-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1CCCS(=O)(=O)O)C2=CC=CC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-(2-fluorophenyl)piperazine (2.5 g, 2.2 mL, 13.9 mmol) in acetone (25 mL) was added 1,3-propane sultone (1.73 g, 14.6 mmol). The mixture was stirred at reflux for 2 hours. The reaction mixture was cooled to room temperature. The solid was collected by filtration, washed with acetone (2×25 mL) and dried in vacuo. This allowed the isolation of compound M, 3.56 g (85%).
Quantity
2.2 mL
Type
reactant
Reaction Step One
Quantity
1.73 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.